![molecular formula C11H13ClN2O B3155533 1,2,3,4-Tetrahydropyrazino[2,1-a]isoindol-6(10bh)-one hydrochloride CAS No. 80262-87-9](/img/structure/B3155533.png)
1,2,3,4-Tetrahydropyrazino[2,1-a]isoindol-6(10bh)-one hydrochloride
Overview
Description
“1,2,3,4-Tetrahydropyrazino[2,1-a]isoindol-6(10bh)-one hydrochloride” is a nitrogen-containing heterocycle . It’s a part of the pyrazinoindolones class, which are important tricyclic backbones, such as indole joined into a piperazinone ring . These analogues are under great consideration due to their therapeutic uses .
Synthesis Analysis
An efficient base-mediated/metal-free approach has been developed for the synthesis of 1-oxo-1,2,3,4-tetrahydropyrazino[1,2-a]indole-3-carboxamide derivatives via intramolecular indole N–H alkylation of novel bis-amide Ugi-adducts . In this protocol, the Ugi reaction of (E)-cinnamaldehyde derivatives, 2-chloroaniline, indole-2-carboxylic acid, and different isocyanides was designed for the preparation of bis-amides .Molecular Structure Analysis
The molecular structure of “this compound” is complex, with a fused indole ring that has the affinity to bind to receptors . It’s a significant heterocycle compound used as pharmacophores due to their potential medicinal activities .Chemical Reactions Analysis
The main highlight of the synthesis study is the practical and highly regioselective preparation of new polycyclic functionalized pyrazino derivatives . This system is facilitated by Na2CO3 mediation in DMSO and 100 °C conditions .Scientific Research Applications
Hexaazatriphenylene (HAT) Derivatives
Hexaazatriphenylene (HAT) derivatives, including compounds with pyrazino and isoindolone structures, have been studied for their use in n-type semiconductors, sensors, nonlinear optical chromophores, liquid crystals, and microporous polymers for energy storage. These compounds are valued for their electron-deficient, rigid, planar, aromatic discotic systems with excellent π–π stacking ability, making them ideal scaffolds in organic materials and nanoscience applications (Segura et al., 2015).
High Energy Density Materials (HEDM)
Research into high-nitrogen azine energetic materials, which share a structural resemblance through nitrogen-rich heterocyclic components, has shown potential in improving the burning rate and reducing the characteristic signal in propellants, as well as in mixed explosives for reducing sensitivity and improving detonation performance. These materials are under investigation for their broad application prospects in energetic materials (Yongjin & Shuhong, 2019).
Tetrahydroisoquinolines in Therapeutics
Tetrahydroisoquinoline scaffolds have been explored extensively in drug discovery, particularly for their roles as anticancer antibiotics. This research area includes the examination of fused THIQs for anticancer drug discovery, highlighting the importance of specific structural features in therapeutic applications (Singh & Shah, 2017).
Mechanism of Action
Future Directions
Properties
IUPAC Name |
2,3,4,10b-tetrahydro-1H-pyrazino[1,2-b]isoindol-6-one;hydrochloride | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12N2O.ClH/c14-11-9-4-2-1-3-8(9)10-7-12-5-6-13(10)11;/h1-4,10,12H,5-7H2;1H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RSQSRVALFKGCMC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN2C(CN1)C3=CC=CC=C3C2=O.Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13ClN2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
224.68 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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